3-(((2-(Methylamino)-2-oxoethyl)amino)carbonyl)-5-nitrobenzoic acid

• CAS No.: 49755-98-8
• Molecular Formula: C11H11N3O6
• Molecular Weight: 281.22 g/mol
• IUPAC Name: 3-[[2-(methylamino)-2-oxoethyl]carbamoyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C11H11N3O6/c1-12-9(15)5-13-10(16)6-2-7(11(17)18)4-8(3-6)14(19)20/h2-4H,5H2,1H3,(H,12,15)(H,13,16)(H,17,18)
• InChI Key: UIOBXDKWRKEHET-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O

Description

3-(((2-(Methylamino)-2-oxoethyl)amino)carbonyl)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C11H11N3O6 and its molecular weight is 281.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

443.0 g. (1.5 moles) of N-(3-methoxycarbonyl-5-nitrobenzoyl)-glycine methylamide in 5.5 l. of dioxane is agitated for 2 hours at room temperature with the addition of 3.3 l. of 0.5 N sodium hydroxide solution. Thereafter, 400 ml. of water is added to the reaction mixture, the dioxane is distilled off under vacuum, and the acid is precipitated with concentrated hydrochloric acid, vacuum-filtered, washed free of salt with water, and dried under vacuum at 70° C.